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Compound of Interest

Compound Name: Methyl 2-hexynoate

Cat. No.: B101147

Essential Safety and Handling Guide for Methyl 2-
hexynoate

This guide provides immediate, essential safety and logistical information for the handling of
Methyl 2-hexynoate, tailored for researchers, scientists, and drug development professionals.
It includes detailed procedural guidance on personal protective equipment, operational plans,
and disposal methods to ensure safe laboratory practices.

Chemical Safety Overview

Methyl 2-hexynoate is a combustible liquid that can cause skin and serious eye irritation, and
may also lead to respiratory irritation[1][2][3][4]. Adherence to strict safety protocols is
mandatory to minimize exposure and ensure a safe working environment.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Methyl 2-
hexynoate.
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Property Value Source
Molecular Formula C7H1002 [3114]
Molecular Weight 126.15 g/mol [4]
Boiling Point 64-66 °C at 10 mmHg
Density 0.943 g/mL at 25 °C
Flash Point 65 - 65.56 °C (149.0 - 150.0

°F)
Storage Temperature 2-8 °C (Refrigerated) [3]

Standard Operating Procedure for Handling Methyl
2-hexynoate

This section details the step-by-step methodology for the safe handling of Methyl 2-
hexynoate, from initial preparation to final disposal.

Pre-Handling Preparations

» Engineering Controls: All work with Methyl 2-hexynoate must be conducted in a well-
ventilated area, preferably within a chemical fume hood[1][2]. Ensure that eyewash stations
and safety showers are readily accessible and in close proximity to the workstation[1][5].

o Personal Protective Equipment (PPE): Before handling, all personnel must be equipped with
the following PPE:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies
with OSHA's eye and face protection regulations (29 CFR 1910.133) or European
Standard EN166[1].

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or other protective
clothing are required to prevent skin contact[1][2].

o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required[1]. However, if ventilation is insufficient or if there is a
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risk of exceeding exposure limits, a NIOSH-approved respirator with an appropriate
cartridge should be used[6].

Material Preparation: Ensure all containers are properly labeled. Use non-sparking tools and
explosion-proof equipment for transferring the chemical[5][7]. Ground and bond containers
and receiving equipment to prevent static discharge[7].

Safe Handling Protocol

Dispensing: Carefully dispense the required amount of Methyl 2-hexynoate within the
chemical fume hood. Keep the container tightly closed when not in use[1][2].

Heating: Keep away from all sources of ignition, including heat, sparks, and open flames[1]
[3]. If heating is necessary, use a controlled heating mantle or water bath.

Spill Management: In the event of a small spill, absorb the material with an inert absorbent
such as sand or vermiculite. For larger spills, evacuate the area and follow emergency
procedures.

Personal Hygiene: Avoid breathing vapors or mists[1][2]. After handling, wash hands and any
exposed skin thoroughly with soap and water[1][2]. Do not eat, drink, or smoke in the
laboratory.

Storage and Disposal

Storage: Store Methyl 2-hexynoate in a tightly sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents[1][3]. The
recommended storage temperature is between 2-8°C.

Disposal: Methyl 2-hexynoate and its containers are considered hazardous waste[3].
Dispose of the chemical and any contaminated materials through an approved waste
disposal facility, in accordance with all local, regional, and national regulations[1][2][3]. Do
not dispose of it down the drain[3][8].

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention[1]

3].

o Skin Contact: Remove all contaminated clothing and shoes at once. Wash the affected skin
area with plenty of soap and water. If skin irritation develops, seek medical attention[1][2][3].

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention[1][3].

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention[1][3].

Workflow for Safe Handling of Methyl 2-hexynoate

The following diagram illustrates the logical workflow for safely handling Methyl 2-hexynoate
in a laboratory setting.
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Caption: Workflow for handling Methyl 2-hexynoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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